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Compound of Interest

Compound Name: 3-Aminobiphenyl

Cat. No.: B7723418 Get Quote

3-Aminobiphenyl: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant experimental methodologies for 3-Aminobiphenyl. The information is intended to

support research, development, and safety protocols involving this compound.

Core Chemical Properties and Structure
3-Aminobiphenyl, with the CAS number 2243-47-2, is an aromatic amine consisting of a

biphenyl backbone substituted with an amino group at the 3-position.[1] It typically appears as

a white to light yellow crystalline solid or a pale yellow oil.[1][2][3] This compound serves as a

building block in the synthesis of various dyes and polymers and has applications in

pharmaceutical research.[1] It is important to note that 3-Aminobiphenyl is considered a

potential carcinogen and should be handled with appropriate safety precautions.[1]

Quantitative Chemical Data
The following table summarizes the key quantitative properties of 3-Aminobiphenyl for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₂H₁₁N [1][2][4][5]

Molecular Weight 169.22 g/mol [4][5][6]

Melting Point 28-33 °C [3][4][7]

Boiling Point 177-178 °C [2]

pKa (at 18 °C) 4.25 [1]

Density 1.077 g/cm³ [2]

Flash Point >110 °C (>230 °F) - closed cup [3][4]

Solubility in Water Sparingly soluble [1]

Chemical Structure
The molecular structure of 3-Aminobiphenyl is depicted below. The diagram illustrates the

connectivity of the two phenyl rings and the position of the amine group.
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Sample Preparation:
Finely powder the 3-Aminobiphenyl sample.

Capillary Tube Loading:
Tap the open end of a capillary tube into the powder.

Pack the sample to a height of 1-2 mm.

Apparatus Setup:
Attach the capillary tube to a thermometer.

Place in a melting point apparatus (e.g., Thiele tube or digital melter).

Heating:
Heat the apparatus slowly (1-2 °C per minute) near the expected melting point.

Observation:
Record the temperature at which the first liquid appears (T1).

Final Reading:
Record the temperature at which the entire sample becomes liquid (T2).

Result:
The melting point range is T1 - T2.
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Start with 3-Aminobiphenyl Sample

Test with Water

Test with 5% NaOH
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Soluble: Small, Polar Compound
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3-Aminobiphenyl
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(2-, 4-, 6-hydroxy)
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N-Hydroxy-3-aminobiphenylN-Oxidation Nitroso-biphenylOxidation Nitro-biphenylOxidation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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